Cas no 400744-79-8 (4-Hydroxy-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid)

• Product Name: 4-Hydroxy-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid
• CAS No: 400744-79-8
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• CID: 3056772
• PubChem ID: 4443091
• Update Time: 2025-07-20

4-Hydroxy-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid
• 4-Hydroxy-2'-methoxy-biphenyl-3-carboxylic acid
• AKOS004119237
• 400744-79-8
• MFCD05022487
• 2-hydroxy-5-(2-methoxyphenyl)benzoic Acid
• 4-Hydroxy-2'-methoxy-[1,1'-biphenyl]-3-carboxylicacid
• A1-67851
• 4-hydroxy-2'-methoxy[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD05022487
• Inchi： 1S/C14H12O4/c1-18-13-5-3-2-4-10(13)9-6-7-12(15)11(8-9)14(16)17/h2-8,15H,1H3,(H,16,17)
• InChI Key： WKDHEUXXWGRVQX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=CC(=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 244.07355886Da
• Monoisotopic Mass: 244.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.8Ų

4-Hydroxy-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 4-Hydroxy-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid

Introduction to 4-Hydroxy-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid (CAS No. 400744-79-8)

4-Hydroxy-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid, identified by the chemical identifier CAS No. 400744-79-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This molecule, characterized by its biphenyl core structure with hydroxyl and methoxy functional groups, exhibits unique chemical properties that make it a valuable candidate for various applications in medicinal chemistry and drug development.

The structural framework of 4-Hydroxy-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid consists of two benzene rings connected by a single bond, forming a biphenyl system. The presence of a hydroxyl group at the 4-position and a methoxy group at the 2'-position introduces both polar and aromatic characteristics to the molecule. This combination of functional groups not only influences its solubility and reactivity but also enhances its potential as a building block for more complex pharmacophores.

In recent years, there has been growing interest in biphenyl derivatives due to their diverse biological activities. Studies have shown that molecules containing biphenyl moieties often exhibit properties such as anti-inflammatory, antioxidant, and anticancer effects. The specific arrangement of functional groups in 4-Hydroxy-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid may contribute to its ability to interact with biological targets in novel ways, making it a promising candidate for further investigation.

One of the most compelling aspects of 4-Hydroxy-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid is its potential as a scaffold for drug discovery. Researchers have been exploring ways to modify this compound to enhance its pharmacological properties. For instance, the hydroxyl group can be further functionalized to introduce additional binding sites or improve metabolic stability, while the methoxy group can serve as a point of attachment for other pharmacophores. These modifications could lead to the development of new drugs with improved efficacy and reduced side effects.

The synthesis of 4-Hydroxy-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid is another area of active research. Chemists have developed various synthetic routes to produce this compound with high yield and purity. One common approach involves the use of palladium-catalyzed cross-coupling reactions to construct the biphenyl core. Additionally, protecting group strategies are often employed to ensure that the reactive functional groups remain intact during synthesis. These advances in synthetic methodology have made it easier for researchers to access this compound and explore its potential applications.

Recent studies have also highlighted the role of 4-Hydroxy-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid in drug development. For example, researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are used to treat various types of cancer. The biphenyl core is known to be a common motif in kinase inhibitors due to its ability to bind tightly to the active site of these enzymes. By incorporating 4-Hydroxy-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid into these molecules, scientists hope to improve their potency and selectivity.

Another area where this compound has shown promise is in the development of anti-inflammatory agents. Inflammation is a key factor in many diseases, including arthritis and autoimmune disorders. Studies have demonstrated that certain biphenyl derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). 4-Hydroxy-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid may play a role in this context by serving as a precursor for more complex anti-inflammatory molecules.

The biological activity of 4-Hydroxy-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid is also influenced by its solubility profile. Molecules with high solubility tend to exhibit better bioavailability, which is crucial for their therapeutic efficacy. Researchers have explored various strategies to improve the solubility of this compound without compromising its biological activity. One approach involves the use of solubilizing agents or co-solvents that can enhance its dissolution rate in biological fluids.

In conclusion,4-Hydroxy-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid (CAS No. 400744-79-8) is a versatile organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new ways to utilize this compound,4-Hydroxy-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid is likely to play an increasingly important role in the discovery and development of novel drugs.